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Compound of Interest

Compound Name: APC0576

Cat. No.: B1665129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
APC0576 is a novel, orally available small molecule immunosuppressive agent. Identified as 5-

(((S)-2,2-dimethylcyclopropanecarbonyl)amino)-2-(4-(((S)-2,2-

dimethylcyclopropanecarbonyl)amino)phenoxy)pyridine, APC0576 has been shown to inhibit T-

cell-dependent immune functions.[1] Its mechanism of action involves the inhibition of NF-

kappaB-dependent gene activation, which is a critical pathway for T-cell activation, proliferation,

and cytokine production.[1] In vitro studies have demonstrated that APC0576 effectively

suppresses interleukin-2 (IL-2) production and proliferation in activated human peripheral blood

mononuclear cells (PBMCs).[1]

These application notes provide detailed protocols for utilizing APC0576 in common T-cell

assays, including proliferation and cytokine production assays. The provided concentration

ranges are starting points for experimentation and should be optimized for specific cell types

and experimental conditions.

Product Information

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1665129?utm_src=pdf-interest
https://www.benchchem.com/product/b1665129?utm_src=pdf-body
https://www.benchchem.com/product/b1665129?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12792498/
https://pubmed.ncbi.nlm.nih.gov/12792498/
https://www.benchchem.com/product/b1665129?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/12792498/
https://www.benchchem.com/product/b1665129?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665129?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Name APC0576

Chemical Name

5-(((S)-2,2-

dimethylcyclopropanecarbonyl)amino)-2-(4-

(((S)-2,2-

dimethylcyclopropanecarbonyl)amino)phenoxy)

pyridine[1]

CAS Number 318967-58-7

Molecular Formula C23H27N3O3

Molecular Weight 393.48 g/mol

Appearance Powder

Storage
Store powder at -20°C for up to 3 years. In

solvent, store at -80°C for up to 1 year.[2]

Reagent Preparation
APC0576 Stock Solution (10 mM):

Calculate the amount of APC0576 powder needed to prepare the desired volume of a 10

mM stock solution. For example, for 1 ml of 10 mM stock, dissolve 3.935 mg of APC0576 in

1 ml of DMSO.

Warm the vial to room temperature before opening.

Add the appropriate volume of sterile DMSO to the vial.

Vortex thoroughly to ensure complete dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -80°C.

Working Solutions:
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Prepare fresh dilutions of the APC0576 stock solution in complete cell culture medium for each

experiment. It is recommended to perform a serial dilution to test a range of concentrations.

T-Cell Proliferation Assay (CFSE-based)
This protocol describes a method to assess the inhibitory effect of APC0576 on T-cell

proliferation using carboxyfluorescein succinimidyl ester (CFSE) staining.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

APC0576

Complete RPMI-1640 medium (supplemented with 10% FBS, 1% Penicillin-Streptomycin,

and 2 mM L-glutamine)

CFSE (Carboxyfluorescein succinimidyl ester)

T-cell activation stimuli (e.g., anti-CD3/CD28 antibodies or phytohemagglutinin (PHA))

FACS buffer (PBS with 2% FBS)

Flow cytometer

Protocol:

Isolate PBMCs: Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient

centrifugation.

CFSE Staining:

Resuspend 1 x 10^7 PBMCs in 1 ml of pre-warmed PBS.

Add CFSE to a final concentration of 5 µM.

Incubate for 10 minutes at 37°C, protected from light.

Quench the staining by adding 5 volumes of ice-cold complete RPMI-1640 medium.
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Incubate on ice for 5 minutes.

Wash the cells twice with complete RPMI-1640 medium.

Cell Seeding:

Resuspend the CFSE-labeled PBMCs in complete RPMI-1640 medium at a concentration

of 1 x 10^6 cells/ml.

Seed 100 µl of the cell suspension (1 x 10^5 cells) into each well of a 96-well round-

bottom plate.

APC0576 Treatment:

Prepare serial dilutions of APC0576 in complete RPMI-1640 medium at 2x the final

desired concentrations.

Add 100 µl of the APC0576 working solutions to the respective wells. Include a vehicle

control (DMSO) at the same final concentration as the highest APC0576 concentration.

T-Cell Activation:

Add T-cell activation stimuli to the wells. For example, pre-coat the wells with anti-CD3

antibody (1 µg/ml) and add soluble anti-CD28 antibody (1 µg/ml).

Incubation: Incubate the plate for 4-5 days at 37°C in a humidified 5% CO2 incubator.

Flow Cytometry Analysis:

Harvest the cells and wash with FACS buffer.

Stain with fluorescently labeled antibodies against T-cell markers (e.g., CD3, CD4, CD8).

Acquire the samples on a flow cytometer.

Analyze the data by gating on the T-cell population and examining the CFSE fluorescence

intensity. Proliferating cells will show a stepwise dilution of the CFSE dye.

Data Presentation:
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Treatment Group
APC0576

Concentration

% Proliferating T-

Cells (Mean ± SD)
Inhibition (%)

Unstimulated Control 0 µM 2.5 ± 0.8 -

Stimulated + Vehicle 0 µM 85.2 ± 5.1 0

Stimulated +

APC0576
0.01 µM 75.6 ± 4.3 11.3

Stimulated +

APC0576
0.1 µM 52.1 ± 6.2 38.8

Stimulated +

APC0576
1 µM 15.8 ± 3.9 81.5

Stimulated +

APC0576
10 µM 5.3 ± 1.5 93.8

Note: The data presented in this table is hypothetical and for illustrative purposes only.
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Cell Preparation

Assay Setup

Analysis

Isolate PBMCs from blood

Label PBMCs with CFSE

Seed CFSE-labeled PBMCs
(1x10^5 cells/well)

Add APC0576 dilutions
(or vehicle control)

Add T-cell activation stimuli
(e.g., anti-CD3/CD28)

Incubate for 4-5 days

Analyze CFSE dilution
by flow cytometry
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Assay Setup

Measurement

Isolate PBMCs

Seed PBMCs
(2x10^5 cells/well)

Add APC0576 dilutions
(or vehicle control)

Add T-cell activation stimuli

Incubate for 24-48 hours

Collect cell culture supernatant

Measure IL-2 concentration
by ELISA
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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